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Compound of Interest |

Compound Name: 2-Methylallylmagnesium chloride
CAS No.: 5674-01-1
Cat. No.: B3042318

Executive Summary

Methallylation—the installation of a 2-methylallyl group—is a critical transformation in the
synthesis of polyketides, terpenes, and complex pharmacophores. The choice of reagent
dictates not just yield, but diastereoselectivity, atom economy, and purification burden.

This guide compares four primary reagent classes:

Methallyl Stannanes (Keck/Lewis Acid mediated)

Methallyl Boronates (Brown/Roush type)

Methallyl Silanes (Hosomi-Sakurai)

Methallyl Halides (Barbier-type with Zn/In)

Part 1: Comparative Performance Matrix

The following data normalizes yields across standard aldehyde substrates (e.g., benzaldehyde,
hydrocinnamaldehyde) to provide a direct "head-to-head" comparison.

| Feature | Methallyl Stannane | **Methallyl Bor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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